Cas no 1955557-35-3 (methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride)

• Product Name: methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride
• CAS No: 1955557-35-3
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• MDL: MFCD28125803
• CID: 5240937
• PubChem ID: 75105139
• Update Time: 2025-05-24

methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• NQNJFRLJTFCGSL-UHFFFAOYSA-N
• methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride

• MDL： MFCD28125803
• Inchi： 1S/C9H19NO2.ClH/c1-7(2)4-8(6-10)5-9(11)12-3;/h7-8H,4-6,10H2,1-3H3;1H
• InChI Key： NQNJFRLJTFCGSL-UHFFFAOYSA-N
• SMILES： C(CN)(CC(C)C)CC(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride

Methyl 3-(Aminomethyl)-5-Methylhexanoate Hydrochloride: A Comprehensive Overview

Methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride, with the CAS number 1955557-35-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique chemical structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a hexanoate backbone with a methyl group at the fifth position and an aminomethyl group at the third position, which contributes to its distinctive reactivity and biological properties.

The synthesis of methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient production of this compound, making it more accessible for research and industrial applications. Its hydrochloride form is particularly useful in pharmaceutical settings, where it can serve as an intermediate in the production of bioactive molecules.

Recent studies have explored the biological activity of methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride, particularly its role as a potential precursor in the synthesis of peptide-based drugs. Researchers have highlighted its ability to participate in peptide coupling reactions, where it can act as a building block for constructing complex biomolecules. This property has implications for drug design, where the compound's flexibility and reactivity can be leveraged to create novel therapeutic agents.

In addition to its pharmacological applications, methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride has shown promise in the field of nutraceuticals. Its structural similarity to naturally occurring amino acids suggests potential roles in metabolic pathways and as a dietary supplement component. Ongoing research is focused on understanding its bioavailability and metabolic fate, which are critical factors for determining its suitability as a nutraceutical ingredient.

The physical properties of methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride are also noteworthy. It exhibits good solubility in polar solvents, making it amenable to various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its melting point and stability under different conditions have been characterized, providing valuable information for its storage and handling in laboratory settings.

From an environmental perspective, the degradation pathways of methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes microbial degradation under aerobic conditions, suggesting that it poses minimal long-term environmental risks when properly managed.

In conclusion, methyl 3-(aminomethyl)-5-methylhexanoate hydrochloride (CAS No. 1955557-35-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in drug discovery, nutraceutical development, and chemical synthesis. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.